N-phenyltriazirine-1-carboxamide

• CAS RN: 197303-46-1
• Molecular Formula: C7H6N4O
• Molecular Weight: 162.15 g/mol
• IUPAC Name: N-phenyltriazirine-1-carboxamide
• InChI: InChI=1S/C7H6N4O/c12-7(11-9-10-11)8-6-4-2-1-3-5-6/h1-5H,(H,8,12)
• InChI Key: JMZVCMSTKYYGIA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)N2N=N2
• synonyms: 1H-Triazirine-1-carboxamide,N-phenyl-(9CI)

Description

N-phenyltriazirine-1-carboxamide (NPTC) is a photoreactive compound that has been widely used in scientific research for its ability to covalently cross-link proteins and nucleic acids. NPTC is a small molecule that can be easily synthesized and has been used in a variety of applications, including structural biology, proteomics, and genomics.

Mechanism of Action

N-phenyltriazirine-1-carboxamide works by absorbing light at a specific wavelength and then transferring energy to nearby molecules, resulting in the formation of covalent bonds between the molecules. This process is known as photo-cross-linking and is used to covalently link proteins and nucleic acids.
Biochemical and Physiological Effects:
N-phenyltriazirine-1-carboxamide has no known biochemical or physiological effects on living organisms. It is a small molecule that is easily synthesized and has been used in a variety of scientific research applications.

Advantages and Limitations for Lab Experiments

One major advantage of N-phenyltriazirine-1-carboxamide is its ability to covalently cross-link proteins and nucleic acids, allowing researchers to study protein-protein interactions and nucleic acid structure and function. N-phenyltriazirine-1-carboxamide is also a small molecule that is easily synthesized, making it readily available for use in scientific research.
One limitation of N-phenyltriazirine-1-carboxamide is its specificity for certain wavelengths of light, which can limit its use in certain experiments. Additionally, the covalent bonds formed by N-phenyltriazirine-1-carboxamide can be difficult to break, making it challenging to separate cross-linked molecules for further analysis.

Future Directions

There are several potential future directions for the use of N-phenyltriazirine-1-carboxamide in scientific research. One area of interest is the development of new photo-cross-linking agents that can be used in a wider range of experiments. Additionally, researchers are exploring the use of N-phenyltriazirine-1-carboxamide in combination with other techniques, such as mass spectrometry, to study protein-protein interactions and protein structure in greater detail. Finally, the use of N-phenyltriazirine-1-carboxamide in live cells and organisms is an area of active research, with the goal of understanding how proteins and nucleic acids interact in their native environments.

Synthesis Methods

The synthesis of N-phenyltriazirine-1-carboxamide involves the reaction of 4-phenyl-1,2,3-triazole-5-carboxylic acid with thionyl chloride and subsequent reaction with ammonia. The resulting product is then treated with acetic anhydride to yield N-phenyltriazirine-1-carboxamide.

Scientific Research Applications

N-phenyltriazirine-1-carboxamide has been used in a variety of scientific research applications, including protein-protein interaction studies, protein structure determination, and nucleic acid analysis. N-phenyltriazirine-1-carboxamide has been used to cross-link proteins in order to identify protein-protein interactions, as well as to determine the structure of proteins using X-ray crystallography and NMR spectroscopy. N-phenyltriazirine-1-carboxamide has also been used to cross-link nucleic acids in order to study RNA structure and function.